Cas no 618080-10-7 (methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate)

methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate structure

618080-10-7 structure

Product Name:methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate

CAS No:618080-10-7

MF:C₁₇H₁₇IN₂O₃S

MW:456.297955274582

CID:6374704

PubChem ID:5007731

Update Time:2025-09-28

methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate
- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 2-ethyl-2,3-dihydro-5-(4-iodophenyl)-7-methyl-3-oxo-, methyl ester
- AKOS016069475
- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2
- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- AKOS002195321
- methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
- F1423-2841
- 618080-10-7
- Inchi： 1S/C17H17IN2O3S/c1-4-12-15(21)20-14(10-5-7-11(18)8-6-10)13(16(22)23-3)9(2)19-17(20)24-12/h5-8,12,14H,4H2,1-3H3
- InChI Key： FAESPTGSOMKBTA-UHFFFAOYSA-N
- SMILES： C12SC(CC)C(=O)N1C(C1=CC=C(I)C=C1)C(C(OC)=O)=C(C)N=2

Computed Properties

Exact Mass: 456.00046g/mol
Monoisotopic Mass: 456.00046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 84.3Å²

Experimental Properties

Density: 1.71±0.1 g/cm3(Predicted)
Boiling Point: 502.6±60.0 °C(Predicted)
pka: -1.87±0.70(Predicted)

methyl 2-ethyl-5-(4-iodophenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
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